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Compound of Interest

Compound Name: Entellan

Cat. No.: B012768

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical composition and
physical properties of Entellan® new, a rapid, water-free mounting medium for microscopy.
The information is compiled from technical data sheets and safety data sheets to assist
researchers in its appropriate application.

Core Chemical Composition

Entellan® new is a xylene-based mounting medium. Its primary components consist of a
proprietary mixture of acrylic acid ester polymers dissolved in a xylene isomer mixture.[1][2]
The specific formulation of the "mixed acrylates"” is not publicly disclosed by the manufacturer.
However, for similar products, the concentration of the polymer of mixed acrylates is
approximately 40% (w/w), dissolved in 60% (w/w) xylene. The xylene acts as a clearing agent
and solvent, which evaporates after application, leaving the hardened polymer to permanently
fix the coverslip.

A related product, Entellan®, utilizes toluene as the solvent for the mixed acrylates. It is crucial
for users to select the appropriate mounting medium based on their tissue clearing solvent to
ensure compatibility and optimal optical clarity.

Physicochemical Properties
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The physical and chemical characteristics of Entellan® new are critical for its performance in

microscopy applications. These properties ensure a clear, stable, and durable preparation for

long-term archiving.

Property Value Reference
Appearance Colorless, viscous liquid

Solvent Xylene (isomer mixture) [1112]
Polymer Polymer of mixed acrylates [1][2]
Refractive Index (n 20/D) 1.490 - 1.500

Density (d 20°C/4°C) 0.94 - 0.96 g/cm3

Viscosity (20°C) 250 - 600 mPa-s [1]

Flash Point 23°C

Boiling Point 137 -143 °C

Experimental Protocol: Standard Mounting

Procedure

The following protocol outlines the standard procedure for using Entellan® new for the

permanent mounting of dehydrated biological specimens.

Materials:

» Microscope slides with dehydrated and cleared tissue sections

e Coverslips

¢ Entellan® new mounting medium

o Dropper or applicator stick

e Fume hood
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Procedure:

o Final Clearing: Ensure the tissue specimen on the microscope slide has been thoroughly
dehydrated through a graded series of ethanol and has been cleared in xylene. This is a
critical step to prevent turbidity or cloudiness in the final preparation.

e Application of Mounting Medium: In a well-ventilated fume hood, place the microscope slide
on a level surface. Dispense one to two drops of Entellan® new directly onto the tissue
section. The amount will vary depending on the size of the coverslip.

o Applying the Coverslip: Hold a clean coverslip at a 45-degree angle to the slide. Touch one
edge of the coverslip to the slide, adjacent to the mounting medium. Slowly lower the
coverslip onto the slide, allowing the Entellan® new to spread evenly and displace any air
bubbles.

e Drying and Curing: Place the slide on a flat surface in a well-ventilated area to dry. The
xylene will evaporate, and the acrylic polymer will harden. This process typically takes
several hours at room temperature but can be accelerated by placing the slides in a warm
oven (approximately 40-50°C).

o Cleaning: Once the mounting medium has hardened, any excess can be carefully removed
from the edges of the coverslip using a razor blade or a cloth lightly dampened with xylene.

Visualizations

The following diagrams illustrate the chemical composition and a typical workflow for using a
xylene-based mounting medium.
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Chemical Composition of Entellan® new
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Caption: General chemical composition of Entellan® new mounting medium.
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Microscopy Slide Preparation Workflow

Dehydration

arrow
Graded Ethanol Series (e.g., 70%, 95%, 100%)

:

Clearing

Xylene Immersion

Mounting

Application of Entellan® new

;

Coverslipping

Placement of Coverslip

;

Drying & Curing

Xylene Evaporation & Polymer Hardening

:

Microscopic Analysis

Imaging and Archiving

Click to download full resolution via product page

Caption: Standard workflow for preparing microscope slides with a xylene-based mounting
medium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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